molecular formula C12H12OS B8644527 2-(4-Methylphenyl)-4,5-dihydrothiophene-3-carbaldehyde CAS No. 137860-86-7

2-(4-Methylphenyl)-4,5-dihydrothiophene-3-carbaldehyde

Cat. No.: B8644527
CAS No.: 137860-86-7
M. Wt: 204.29 g/mol
InChI Key: ZPIMGKBHIURPJT-UHFFFAOYSA-N
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Description

2-(4-Methylphenyl)-4,5-dihydrothiophene-3-carbaldehyde is a useful research compound. Its molecular formula is C12H12OS and its molecular weight is 204.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

137860-86-7

Molecular Formula

C12H12OS

Molecular Weight

204.29 g/mol

IUPAC Name

5-(4-methylphenyl)-2,3-dihydrothiophene-4-carbaldehyde

InChI

InChI=1S/C12H12OS/c1-9-2-4-10(5-3-9)12-11(8-13)6-7-14-12/h2-5,8H,6-7H2,1H3

InChI Key

ZPIMGKBHIURPJT-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C2=C(CCS2)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

15.9 g of α-chloro-β-(2-chloroethyl)-4-methylcinnamaldehyde, prepared in B), and 22 g of sodium sulphide (9 H2O) are added to 200 ml of THF. A sufficient amount of water is added for the sodium sulphide to pass completely into solution, and the mixture is then heated to reflux for 3 hours, cooled and thereafter taken up with ether. The organic phase is separated after settling has taken place, washed with water, then dried over magnesium sulphate and evaporated under vacuum to give 13.5 g of 2-(4'methylphenyl)-4,5-dihydro-3-thiophenecarbaldehyde in the form of an oil which is used without further purification for the next step.
Name
α-chloro-β-(2-chloroethyl)-4-methylcinnamaldehyde
Quantity
15.9 g
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reactant
Reaction Step One
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22 g
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reactant
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200 mL
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reactant
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0 (± 1) mol
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reactant
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0 (± 1) mol
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reactant
Reaction Step Three
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0 (± 1) mol
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solvent
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